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Compound of Interest

Compound Name: 2-(5-Isoxazolyl)phenol

Cat. No.: B1296880 Get Quote

An In-Depth Technical Guide to 2-(5-Isoxazolyl)phenol

Chemical Identity and Nomenclature
IUPAC Name: 2-(1,2-oxazol-5-yl)phenol[1]

Synonyms:

2-(5-Isoxazolyl)phenol[1][2]

5-(2-Hydroxyphenyl)isoxazole[3]

2-(Isoxazol-5-yl)phenol[1][4][5]

5-Isoxazol-2-ylphenol[3][6]

(6Z)-6-(2H-1,2-oxazol-5-ylidene)cyclohexa-2,4-dien-1-one[2]

Physicochemical Properties
This section summarizes the key quantitative data for 2-(5-Isoxazolyl)phenol, providing a

quick reference for researchers.
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Property Value Source(s)

Molecular Formula C₉H₇NO₂ [1][2][3][7]

Molecular Weight 161.16 g/mol [1][3][7]

CAS Number 61348-47-8 [1][2][3][7]

Melting Point 182-188 °C [3][7]

Appearance Pale yellow crystals [3][7]

Purity ≥ 98% (HPLC) [3][7]

PubChem CID 578506 [1][3][7]

MDL Number MFCD00218653 [3][7]

Storage Conditions Store at 0-8°C [3][7]

Biological Activity and Applications
2-(5-Isoxazolyl)phenol is a versatile heterocyclic compound with significant biological activity,

making it a compound of interest in pharmaceutical and agrochemical research.[3][6] Its

isoxazole ring is a key structural feature that facilitates interactions with biological systems.[3]

[6]

Key research applications include:

Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of

pharmaceuticals, particularly those targeting inflammatory and neurodegenerative diseases.

[3][7] Research has highlighted its potential in developing novel therapeutic agents with anti-

inflammatory and antimicrobial properties.[3][6]

Agrochemicals: The compound is utilized in the formulation of agrochemicals for pest control

and crop protection.[3][7]

Organic Synthesis: Due to its stability and reactivity, it is a valuable building block in organic

synthesis for creating more complex molecules.[3]
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Biological Research: Researchers use it to investigate biological pathways and mechanisms,

which can offer insights into cellular processes and identify potential therapeutic targets.[3]

Experimental Protocols
Synthesis of Related Isoxazole Derivatives
A general two-step method for the synthesis of novel isoxazole derivatives carrying a phenol

moiety has been described.[8] This process provides a framework for creating a library of

related compounds for further study.

Step 1: Claisen-Schmidt Condensation

2-Hydroxyacetophenone is reacted with various aromatic aldehydes.

This reaction proceeds via a Claisen-Schmidt condensation to produce α,β-unsaturated

ketones (chalcones).[8]

Step 2: Cyclization

The resulting chalcones are then cyclized with hydroxylamine hydrochloride in an ethanol

solvent.

This step yields the final isoxazole derivatives.[8]

The structures of the synthesized compounds are typically confirmed using spectral analysis

techniques such as Infrared Spectroscopy (IR), Proton Nuclear Magnetic Resonance (¹H

NMR), and Mass Spectrometry (MS).[8]
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Step 1: Claisen-Schmidt Condensation

Step 2: Cyclization

Analysis

2-Hydroxyacetophenone
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Synthesis workflow for isoxazole derivatives.

Antimicrobial Activity Assay
The antimicrobial efficacy of synthesized isoxazole derivatives can be evaluated using

established methods.[8]

Method: Cup-Plate Agar Diffusion Method

Prepare sterile nutrient agar plates.

Inoculate the agar surface with a standardized suspension of the target microorganism (e.g.,

B. subtilis, S. aureus, E. coli, C. albicans, A. niger).

Create uniform wells (cups) in the agar using a sterile borer.
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Add a defined concentration of the test compound (dissolved in a suitable solvent like

DMSO) into the wells.

Include positive controls (standard antibiotics/antifungals) and a negative control (solvent

alone).

Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 28°C

for 48 hours for fungi).

Measure the diameter of the zone of inhibition around each well. A larger diameter indicates

greater antimicrobial activity.

Logical Relationships and Applications
The core structure of 2-(5-isoxazolyl)phenol serves as a foundation for diverse applications,

stemming from its inherent chemical properties and biological activity.

Key Application Areas
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Applications derived from the core structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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